N,N-diisopropyl-2-nitrobenzamide

• IUPAC Name: 2-nitro-N,N-di(propan-2-yl)benzamide
• InChI: InChI=1S/C13H18N2O3/c1-9(2)14(10(3)4)13(16)11-7-5-6-8-12(11)15(17)18/h5-10H,1-4H3
• InChI Key: UIMVXLLXZGXSAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)C1=CC=CC=C1[N+](=O)[O-]
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

N,N-diisopropyl-2-nitrobenzamide, also known as DINB, is a chemical compound that has been widely used in scientific research due to its unique properties. DINB is a yellow crystalline powder that is soluble in organic solvents such as methanol and chloroform. Its chemical formula is C13H16N2O3, and its molecular weight is 248.28 g/mol.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

One significant application of N,N-diisopropyl-2-nitrobenzamide derivatives is in the synthesis of various heterocyclic compounds. For instance, Romero et al. (2013) described a simple one-pot procedure for preparing 2-(het)arylquinazolin-4(3H)-ones starting from 2-nitrobenzamides. This process highlights the potential of N,N-diisopropyl-2-nitrobenzamide derivatives in the efficient synthesis of complex heterocyclic structures, crucial in many areas of chemical research (Romero et al., 2013).

Development of Nanostructured Materials

N,N-diisopropyl-2-nitrobenzamide derivatives have been explored in the development of nanostructured materials. Saeed et al. (2013) synthesized nickel(II) complexes of N-(dialkylcarbamothioyl)-4-nitrobenzamide and used them as precursors for depositing nickel sulfide nanostructured thin films. These findings open up possibilities for using these compounds in advanced material science, particularly in the development of thin film technologies (Saeed et al., 2013).

Antimicrobial and Antitubercular Activity

The antimicrobial and antitubercular properties of N,N-diisopropyl-2-nitrobenzamide derivatives have been a subject of interest. Wang et al. (2019) reported on the synthesis of novel nitrobenzamide derivatives showing considerable in vitro antitubercular activity. This suggests the potential use of these compounds in the development of new antimicrobial agents (Wang et al., 2019).

Crystallography and Structural Analysis

Research on N,N-diisopropyl-2-nitrobenzamide derivatives extends to crystallography. The study of their crystal structures provides valuable insights into their molecular geometry and potential applications in various fields of chemistry. For instance, the crystal structure of N-[(1-Hydroxy-3-phenylpropan-(R,S)-2-yl)carbamothioyl]-3-nitrobenzamide was determined by Zong et al. (2009), contributing to the understanding of the structural properties of these compounds (Zong et al., 2009).

Pharmaceutical Applications

In the pharmaceutical domain, derivatives of N,N-diisopropyl-2-nitrobenzamide have shown promising results.

Likhosherstov et al. (2014) synthesized a series of substituted N-[2-(1-adamantylamino)-2-oxoethyl]-N-(ω-aminoalkyl)nitrobenzamides with antiarrhythmic activity, highlighting the potential of these compounds in developing new cardiovascular drugs (Likhosherstov et al., 2014).